Cas no 899961-46-7 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide
• CAS No: 899961-46-7
• MF: C₂₁H₂₀N₄O₄S
• MW: 424.472903251648
• CID: 5489599
• PubChem ID: 16813124
• Update Time: 2025-07-08

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2820-0058
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide
• N1-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(1-phenylethyl)oxalamide
• 899961-46-7
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N'-(1-phenylethyl)oxamide
• VU0501090-1
• AKOS024469893
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide

• Inchi： 1S/C21H20N4O4S/c1-14(15-8-4-2-5-9-15)22-20(26)21(27)23-19-17-12-30(28,29)13-18(17)24-25(19)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,22,26)(H,23,27)
• InChI Key： BKVPCDVCDLGPQO-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C(NC(C)C3C=CC=CC=3)=O)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 424.12052631g/mol
• Monoisotopic Mass: 424.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 119Ų

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No 899961-46-7, known as N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thienopyrazole ring system and an ethanediamide functional group. The presence of these structural elements contributes to its unique chemical properties and potential applications in drug development and advanced materials.

Thienopyrazole derivatives have been extensively studied due to their diverse biological activities. Recent research has highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory drugs, and even as anticancer therapeutics. The inclusion of a phenyl group in the structure further enhances the molecule's stability and bioavailability. Moreover, the ethanediamide group introduces hydrogen bonding capabilities, which are crucial for interactions within biological systems.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thienopyrazole ring followed by the introduction of the ethanediamide moiety. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, recent studies have utilized microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for formulation into various drug delivery systems. Additionally, its spectral data (UV-vis, IR, NMR) have been thoroughly analyzed to confirm its identity and purity. These analyses are critical for ensuring consistency in preclinical studies and subsequent clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of this compound with greater accuracy. Molecular docking studies have revealed potential binding affinities with key therapeutic targets such as cyclooxygenase enzymes and proteasomes. These findings suggest that the compound may exhibit anti-inflammatory and anticancer activities, respectively.

Furthermore, the environmental impact of this compound has been a topic of interest. Studies have shown that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about its persistence in ecosystems. This aspect is particularly important for regulatory compliance and sustainable drug development practices.

In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-N'-(1-phenylethyl)ethanediamide represents a promising candidate for various therapeutic applications. Its unique structure and favorable chemical properties position it as a valuable asset in both academic research and industrial development. Continued exploration into its biological activities and optimization of its synthetic routes will undoubtedly pave the way for its successful integration into clinical practice.